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Cat. No.: B146830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diaminotoluene (TDA), a key aromatic amine, plays a pivotal role in numerous industrial and

research applications. Primarily utilized as a precursor in the synthesis of toluene diisocyanate

(TDI) for the production of polyurethanes, its isomers also serve as vital intermediates in the

manufacturing of dyes, pigments, and have emerging applications in medicinal chemistry. This

technical guide provides a comprehensive overview of the chemical structure, isomeric forms,

physicochemical properties, synthesis, and analytical methodologies of diaminotoluene.

Furthermore, it delves into the biological activities of TDA isomers, offering insights for drug

development professionals.

Chemical Structure and Isomerism
Diaminotoluene possesses the chemical formula C₇H₁₀N₂ and a molecular weight of

approximately 122.17 g/mol . The core structure consists of a toluene molecule (a benzene ring

substituted with a methyl group) with two amino (-NH₂) functional groups attached to the

aromatic ring. The positional variation of these two amino groups gives rise to six distinct

isomers, each exhibiting unique physical and chemical properties.

The six isomers of diaminotoluene are:

2,3-Diaminotoluene
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2,4-Diaminotoluene

2,5-Diaminotoluene

2,6-Diaminotoluene

3,4-Diaminotoluene

3,5-Diaminotoluene

The structural differences between these isomers are visualized in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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